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Introduction
The Cognitive Test Application (COTAPP) is a computerized assessment tool designed to

measure attention, information processing, and executive functions in children with a mental

age of 6 to 12 years.[1][2] Developed to provide a reliable and valid cognitive profile, COTAPP
is a valuable instrument for researchers and clinicians investigating cognitive development and

the cognitive effects of interventions.[1] Its short administration time of approximately 35-40

minutes and automated report generation make it an efficient tool for collecting detailed

cognitive data.[3][4]

This document provides a comprehensive guide to the data analysis and interpretation of

COTAPP for use in research and clinical studies. It outlines the experimental protocol for test

administration, details the quantitative data generated, and offers a framework for interpreting

the results.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1219975#bc-rfq
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-cognitive-test-application-cotapp
https://www.boom.nl/psychologie/cotapp
https://www.boom.nl/psychologie/101-45_COTAPP
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-cognitive-test-application-cotapp
https://www.boom.nl/psychologie/cotapp
https://mijn.bsl.nl/de-cognitieve-test-applicatie-cotapp-geavanceerde-computertest-v/17836022
https://research.rug.nl/nl/publications/de-cognitieve-test-applicatie-cotapp-geavanceerde-computertest-vo/
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-cognitive-test-application-cotapp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The standardized administration of COTAPP is crucial for ensuring the reliability and validity of

the collected data. The following protocol should be strictly adhered to.

2.1 Participant Eligibility

Children with a mental or chronological age between 6 and 12 years.[1]

The test is adaptive to the child's pace, making it suitable for children with varying levels of

cognitive ability.[3]

2.2 Test Environment

The test should be administered individually in a quiet, distraction-free room.[3]

The child should be seated comfortably at a desk with a computer or laptop.

2.3 Materials

A computer or laptop with an internet connection.[4]

A standard keyboard. It is recommended to use a Windows keyboard, as the Mac keyboard

may lack the necessary right Ctrl key.[5]

Stickers for the "yes" (green with a checkmark) and "no" (red with a cross) response keys

(typically the Ctrl keys).[1]

The COTAPP software, accessed through the Boom testcentrum online platform.

A COTAPP observation form to record behavioral observations during the test.[3]

2.4 Test Administration Procedure

Preparation: Ensure the testing environment is quiet and the materials are set up correctly.

The "yes" and "no" stickers should be placed on the designated response keys.

Introduction: Build rapport with the child and explain the purpose of the activity in age-

appropriate terms. Inform the child that they will be playing a game on the computer and that

the character "Cotapp" will explain what to do.[1]
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Instructions: The COTAPP software provides standardized instructions for each of the seven

test blocks, presented by the animated character "Cotapp." The test leader should ensure

the child understands the instructions for each block. Each block is preceded by practice

items.[3]

Test Progression: The child works through the seven blocks of the test independently. The

test is self-paced; a new trial is presented only after the child has responded to the previous

one. The test automatically saves progress, allowing for breaks if needed.[3]

Role of the Test Leader: The test leader's role is to observe the child's behavior, provide

encouragement, and offer coaching according to the standardized coaching rules if

necessary.[3] All verbal and motor restlessness should be recorded on the observation form.

Completion: Upon completion of the test, the test leader can discuss the experience with the

child. The raw data is automatically processed by the Boom testcentrum platform to generate

the reports.

Data Presentation
COTAPP generates two types of reports: a Basic Report (Basisrapportage) with 22 outcome

measures and a Specialist Report (Specialistische rapportage) with 46 outcome measures.[1]

These reports provide a detailed cognitive profile across six domains.

Note: The following tables provide an overview of the cognitive domains and illustrative

examples of the parameters. A complete list of all 22 basic and 46 specialist parameters can be

found in the official COTAPP test manual and the generated reports.

Table 1: Cognitive Domains Assessed by COTAPP[1]
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Cognitive Domain Description

Processing Speed
The speed and accuracy of responding to

simple and choice-based stimuli.

Attention
The ability to sustain focus and selectively

attend to relevant information.

Executive Control

Higher-order cognitive processes involved in

goal-directed behavior, including inhibition and

cognitive flexibility.

(Working) Memory
The ability to hold and manipulate information in

mind for a short period.

Learning Speed
The rate at which performance improves with

practice and feedback.

Behavior during the task

Observations of the child's approach to the

tasks, including motivation and frustration

tolerance.

Table 2: Illustrative Examples of Outcome Parameters in the COTAPP Basic Report
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Cognitive Domain Example Parameter Description

Processing Speed Reaction Time

A composite measure of the

speed of correct responses

across several blocks.

Variability in Reaction Time

The consistency of response

times, with higher variability

often indicating attentional

fluctuations.

Attention Sustained Attention

A measure of how

performance changes over the

course of the test, indicating

the ability to maintain focus.

Omission Errors

The number of times the child

fails to respond to a target

stimulus.

Executive Control Response Inhibition

The ability to suppress a

prepotent but incorrect

response.

Interference Sensitivity

The extent to which distracting

information affects

performance.

(Working) Memory N-Back Performance

Accuracy on tasks requiring

the child to remember and

update a sequence of stimuli.

Learning Speed Effect of Feedback

The degree to which the child's

performance improves when

rewards are introduced.

Behavior during the task Coaching Needed

The amount of standardized

coaching required by the child

to understand and complete

the tasks.
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Table 3: Illustrative Examples of Additional Parameters in the COTAPP Specialist Report

Cognitive Domain Example Parameter Description

Processing Speed
Median Reaction Time per

Block

A detailed breakdown of

response speed for each of the

seven test blocks.

Number of Errors per Block
A granular look at accuracy on

each specific task.

Attention Commission Errors

The number of times the child

responds to a non-target

stimulus.

Executive Control Post-Error Slowing

The change in reaction time on

the trial following an error,

which can indicate awareness

of mistakes.

Data Analysis and Interpretation
The interpretation of COTAPP data should be a systematic process that integrates the

quantitative scores with qualitative behavioral observations. The results can be used to

generate a cognitive strength-and-weakness profile for each participant.

4.1 The Seven Blocks of the COTAPP Test

Understanding the structure of the seven test blocks is fundamental to interpreting the outcome

measures.

Block 1: Simple Processing Speed: A simple reaction time task where the child presses the

"yes" button when the "Cotapp" figure appears. This measures baseline processing speed.

[1]

Block 2: Choice-Based Processing Speed: A two-choice reaction time task where the child

presses the "yes" button for "Cotapp" and the "no" button for his friend. This assesses

processing speed with an added decision-making component.[1]
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Block 3: Acceleration Capacity in Reaction Speed: This block is similar to Block 2, but the

child receives points and rewards for fast and correct responses. This measures the effect of

motivation and feedback on performance.[1]

Block 4: Interference Sensitivity: A task where the stimulus can appear on the left or right

side of the screen, creating compatible and incompatible stimulus-response associations.

This assesses the ability to inhibit distracting information.[1]

Block 5: (Working) Memory: An n-back task that measures the ability to hold and update

information in working memory.

Block 6: Decision Making: A task that assesses the child's ability to weigh alternatives and

make choices.

Block 7: Sustained Attention: This block is a repetition of the task in Block 2 and is

administered after the child has been engaged in the test for at least 20 minutes. It measures

the ability to maintain attention over time.[1]

4.2 Interpretive Framework

Review Behavioral Observations: Start by considering the qualitative data from the

observation form. Was the child motivated, impulsive, or easily frustrated? These

observations provide a crucial context for interpreting the quantitative scores.

Analyze the Basic Report:

Processing Speed: Examine the overall reaction time and its variability. Is the child

generally fast or slow? Are their response times consistent?

Attention: Look at measures of sustained attention and errors of omission and

commission. Does the child's performance decline over time? Do they miss targets or

respond to non-targets?

Executive Control: Assess scores related to response inhibition and interference

sensitivity. Can the child control impulsive responses and ignore distractions?

(Working) Memory: Evaluate performance on the working memory tasks.
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Learning Speed: Compare performance on blocks with and without feedback to gauge the

child's responsiveness to reinforcement.

Consult the Specialist Report (if necessary): For a more in-depth analysis, the Specialist

Report provides a breakdown of performance on each test block. This can help to pinpoint

specific areas of difficulty. For example, a child may have a good overall reaction time but

show a significant slowing on the interference task in Block 4. The interpretation of the

Specialist Report is recommended for professionals with extensive experience in

neuropsychological assessment.

Synthesize Findings: Integrate the quantitative data with the behavioral observations to

create a comprehensive cognitive profile. This profile should highlight the child's cognitive

strengths and weaknesses.

Visualization of Workflows and Logical
Relationships
The following diagrams, created using the DOT language, illustrate the structure of the

COTAPP test, the relationship between the cognitive domains and the test blocks, and the

recommended workflow for data interpretation.

COTAPP Test Blocks

Block 1: Simple RT Block 2: Choice RT Block 3: Rewarded Choice RT Block 4: Interference Control Block 5: Working Memory Block 6: Decision Making Block 7: Sustained Attention EndStart

Click to download full resolution via product page

Caption: The sequential structure of the seven blocks of the COTAPP test.
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Caption: The relationship between cognitive domains and the corresponding COTAPP test

blocks.
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Caption: The recommended workflow for the analysis and interpretation of COTAPP data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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